Cas no 130165-75-2 (Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-)

• Product Name: Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-
• CAS No: 130165-75-2
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1225338
• Update Time: 2024-08-05

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-
• Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)- (9CI)
• (E)-3-methoxycarbonyl-5-methylhex-3-enoic acid

• Inchi： 1S/C9H14O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h4,6H,5H2,1-3H3,(H,10,11)/b7-4+
• InChI Key： BRAKMOPCZLSOQI-QPJJXVBHSA-N
• SMILES： C(OC)(=O)/C(=C/C(C)C)/CC(O)=O

Computed Properties

• Exact Mass: 186.08922

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Melting Point: 75 °C
• Boiling Point: 299.5±23.0 °C(Predicted)
• PSA: 63.6
• pka: 3.88±0.10(Predicted)